BENGHE Foundational & Exploratory

Check Availability & Pricing

Scutebata E: A Physicochemical Profile for Drug
Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Scutebata E

Cat. No.: B595044

An In-depth Technical Guide

This whitepaper provides a comprehensive overview of the known physicochemical properties
of Scutebata E, a neo-clerodane diterpenoid isolated from Scutellaria barbata. This document
is intended for researchers, scientists, and professionals in the field of drug development who
are interested in the potential of this natural compound. The information is presented to
facilitate further investigation and application in medicinal chemistry and pharmacology.

Core Physicochemical Properties

Scutebata E, identified by the CAS number 1207181-61-0, possesses a molecular formula of
C28H4009 and a molecular weight of 520.6 g/mol . The compound is typically described as a
powder. While a comprehensive set of experimentally determined physicochemical parameters
is not fully available in the public domain, a combination of computed and qualitative
experimental data has been compiled to provide a foundational understanding of the molecule.

Quantitative and Qualitative Data Summary

The following tables summarize the available quantitative and qualitative physicochemical data
for Scutebata E. It is important to note that some of the quantitative data may be
computationally derived and should be confirmed through experimental validation.

Table 1: Quantitative Physicochemical Properties of Scutebata E
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Property Value Source
Molecular Formula C28H4009 N/A
Molecular Weight 520.6 g/mol N/A
Density 1.2+0.1 g/cm3 N/A
Boiling Point 592.2 £ 50.0 °C at 760 mmHg N/A
Flash Point 248.7 £ 30.2 °C N/A
Topological Polar Surface Area 114 A2 N/A
XLogP3 3.3 N/A

Table 2: Qualitative Solubility of Scutebata E

Solvent Solubility
Chloroform Soluble
Dichloromethane Soluble
Ethyl Acetate Soluble
Dimethyl Sulfoxide (DMSO) Soluble
Acetone Soluble

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties listed
in Table 1 are not extensively available in the reviewed literature. The data is primarily sourced
from chemical supplier databases and may be the result of computational modeling rather than
direct experimental measurement.

The isolation and structural elucidation of Scutebata E were first described in a 2013 article in
the Journal of Asian Natural Products Research. The general methodology for its extraction
from Scutellaria barbata is outlined below.
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General Isolation and Purification of Neo-clerodane
Diterpenoids

The isolation of Scutebata E is achieved through a multi-step process involving extraction and
chromatographic separation. The workflow is a common procedure for the isolation of natural
products from plant materials.
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General Workflow for Isolation of Scutebata E
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General workflow for the isolation of Scutebata E.
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Biological Activity and Signaling Pathways

Initial biological screening of Scutebata E has revealed weak cytotoxic activity against K562
and HL60 human leukemia cell lines. However, at present, there is no specific information
available in the scientific literature detailing the mechanism of action or any associated
signaling pathways that Scutebata E may modulate. Further research is required to elucidate

its biological targets and pharmacological effects.

The general workflow for a bioassay-guided isolation, which was used to identify Scutebata E,

is depicted below.
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Bioassay-Guided Isolation Workflow
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Bioassay-guided isolation workflow for Scutebata E.
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Conclusion

Scutebata E is a neo-clerodane diterpenoid with a defined chemical structure and some
characterized physicochemical properties. The available data, while foundational, highlights the
need for further experimental validation of its properties, such as melting point, pKa, and
stability under various conditions. Furthermore, its biological activity is currently limited to
preliminary cytotoxicity data, and its mechanism of action and interaction with cellular signaling
pathways remain to be elucidated. This whitepaper serves as a starting point for researchers
and drug development professionals to explore the potential of Scutebata E as a lead
compound for therapeutic applications.

« To cite this document: BenchChem. [Scutebata E: A Physicochemical Profile for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595044#physicochemical-properties-of-scutebata-e]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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